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Compound of Interest

Compound Name: DPM-1001 trihydrochloride

Cat. No.: B11934143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of DPM-1001 trihydrochloride with other

prominent Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors. PTP1B is a well-validated

therapeutic target for type 2 diabetes, obesity, and cancer due to its role as a key negative

regulator of insulin and leptin signaling pathways. This document summarizes key performance

data, details experimental methodologies, and visualizes relevant biological and experimental

workflows to aid in the selection of appropriate inhibitors for research and development.

Quantitative Comparison of PTP1B Inhibitors
The following table summarizes the in vitro potency and selectivity of DPM-1001
trihydrochloride against other notable PTP1B inhibitors. Direct comparison of these values

should be made with caution, as experimental conditions can vary between studies.
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Allosteric

IC50: 100

nM[1][2]
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for PTP1B)

Also chelates
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IC50: ~1

µM[4][5]
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(IC50 for

TCPTP: 224

µM)[5]

---

No

(Administered

via injection)

[6]

JTT-551 Mixed-type
Ki: 0.22 µM[7]

[8]

~42-fold (Ki

for TCPTP:

9.3 µM)[7][8]

Ki for CD45

and LAR: >30

µM[7][8]

Yes[9]

Claramine - -

Selective for

PTP1B over

TCPTP[10]

[11]

--- ---

PTP1B Signaling Pathway
PTP1B negatively regulates the insulin and leptin signaling pathways by dephosphorylating the

insulin receptor (IR) and Janus kinase 2 (JAK2), respectively. Inhibition of PTP1B enhances

these signaling cascades, leading to improved glucose uptake and energy homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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